Cas no 6623-93-4 (1-Methoxy-4-(2-phenylpropan-2-yl)benzene)

• Product Name: 1-Methoxy-4-(2-phenylpropan-2-yl)benzene
• CAS No: 6623-93-4
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 508216
• PubChem ID: 244546
• Update Time: 2025-06-13

1-Methoxy-4-(2-phenylpropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-4-(2-phenylpropan-2-yl)benzene
• 4-(1-METHYL-1-PHENYL-ETHYL)-ANISOLE
• Benzene,1-methoxy-4-(1-methyl-1-phenylethyl)-
• 1-(2-(4-methoxyphenyl)propan-2-yl)benzene
• 4-(1-methyl-1-phenylethyl)anisole
• 4-cumylanisol
• 4-Methoxy-1-(1-methyl-1-phenyl-aethyl)-benzol
• AC1L6DXD
• AC1Q56SU
• AR-1C4234
• CHEMBL1795583
• CTK5C3780
• Methyl-[4-(1-methyl-1-phenyl-aethyl)-phenyl]-aether
• NSC55498
• SureCN2689280
• SCHEMBL2689280
• DTXSID30288374
• InChI=1/C16H18O/c1-16(2,13-7-5-4-6-8-13)14-9-11-15(17-3)12-10-14/h4-12H,1-3H
• 2-(4-methoxyphenyl)-2-phenylpropane
• SCHEMBL12015235
• NSC-55498
• 6623-93-4

• Inchi： 1S/C16H18O/c1-16(2,13-7-5-4-6-8-13)14-9-11-15(17-3)12-10-14/h4-12H,1-3H3
• InChI Key： QFRZPXZJXKYCIW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.13584
• Monoisotopic Mass: 226.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 323.5°C at 760 mmHg
• Flash Point: 127.3°C
• Refractive Index: 1.539
• PSA: 9.23

Additional information on 1-Methoxy-4-(2-phenylpropan-2-yl)benzene

Recent Advances in the Study of 1-Methoxy-4-(2-phenylpropan-2-yl)benzene (CAS: 6623-93-4)

1-Methoxy-4-(2-phenylpropan-2-yl)benzene (CAS: 6623-93-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic ether, characterized by its methoxy and phenylpropan-2-yl substituents, has been the subject of recent studies due to its potential applications in drug development and material science. The compound's unique structural features make it a promising candidate for various therapeutic and industrial applications.

Recent research has focused on the synthesis and characterization of 1-Methoxy-4-(2-phenylpropan-2-yl)benzene, with particular emphasis on its physicochemical properties and biological activity. Studies have demonstrated that this compound exhibits notable stability under a range of conditions, making it suitable for further pharmacological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In the context of drug discovery, 1-Methoxy-4-(2-phenylpropan-2-yl)benzene has shown potential as a scaffold for the development of novel therapeutic agents. Preliminary in vitro studies indicate that derivatives of this compound may possess anti-inflammatory and antioxidant properties. Researchers are particularly interested in its ability to modulate specific biochemical pathways, which could lead to the development of new treatments for chronic inflammatory diseases and oxidative stress-related conditions.

Furthermore, the compound's role in material science has been explored, with investigations into its use as a precursor for advanced polymeric materials. Its aromatic structure and functional groups make it a valuable building block for the synthesis of high-performance polymers with applications in electronics and coatings. Recent advancements in catalytic systems have improved the efficiency of its incorporation into polymer chains, enhancing the mechanical and thermal properties of the resulting materials.

Despite these promising findings, challenges remain in the large-scale production and optimization of 1-Methoxy-4-(2-phenylpropan-2-yl)benzene for commercial applications. Current research is addressing these issues through the development of more sustainable synthetic routes and the exploration of its interactions with other compounds. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into practical solutions.

In conclusion, 1-Methoxy-4-(2-phenylpropan-2-yl)benzene (CAS: 6623-93-4) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Ongoing research is likely to uncover further insights into its properties and uses, paving the way for innovative developments in these fields.